Cas no 104662-01-3 (1-cyclohexylbut-2-yn-1-one)

• Product name: 1-cyclohexylbut-2-yn-1-one
• CAS No: 104662-01-3
• MF: C₁₄H₂₂O₃
• MW: 238.32268
• CID: 1145054
• PubChem ID: 11182693

1-cyclohexylbut-2-yn-1-one Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexylbut-2-yn-1-one
• SCHEMBL17430884
• DTXSID00457858
• 104662-01-3
• 2-Butyn-1-one, 1-cyclohexyl-

• Inchi： InChI=1S/C10H14O/c1-2-6-10(11)9-7-4-3-5-8-9/h9H,3-5,7-8H2,1H3
• InChI Key： FJQCYRLEDOSSAX-UHFFFAOYSA-N
• SMILES： CC#CC(=O)C1CCCCC1

Computed Properties

• Exact Mass: 238.15696
• Monoisotopic Mass: 150.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 35.53